7-Bromo-2-(propan-2-yl)-3H-imidazo[4,5-c]pyridine

• Molecular Formula: C9H10BrN3
• Molecular Weight: 240.10 g/mol
• IUPAC Name: 7-bromo-2-propan-2-yl-3H-imidazo[4,5-c]pyridine
• InChI: InChI=1S/C9H10BrN3/c1-5(2)9-12-7-4-11-3-6(10)8(7)13-9/h3-5H,1-2H3,(H,12,13)
• InChI Key: ZXQQVSKPTUWFOQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC2=C(C=NC=C2N1)Br

Description

7-Bromo-2-(propan-2-yl)-3H-imidazo[4,5-c]pyridine (CAS 1784080-84-7) is a high-purity chemical building block designed for medicinal chemistry and drug discovery research. This compound features a brominated imidazo[4,5-c]pyridine scaffold, a structure of high interest due to its resemblance to naturally occurring purines, which allows it to interact with a variety of biological targets . This structural motif is found in compounds investigated as modulators of G-protein-coupled receptor kinases (GRKs) and other therapeutically relevant enzymes. The bromine atom at the 7-position offers a versatile synthetic handle for further functionalization via metal-catalyzed cross-coupling reactions, enabling the exploration of structure-activity relationships. The core imidazopyridine structure is recognized for its broad pharmacological potential, with scientific literature reporting derivatives of related isomers demonstrating significant antitumor activity by inhibiting crucial cellular pathways in cancerous cells , and antiviral activity, including selective effects against respiratory syncytial virus (RSV) . Research into similar compounds highlights their application in developing inhibitors for kinases such as Aurora A, TBK1, and IKK-ε, which are important targets in oncology . This product is intended for research purposes as a key intermediate in the synthesis of more complex bioactive molecules. This product is For Research Use Only and is not intended for diagnostic or therapeutic use. Handle with care; refer to the Safety Data Sheet for proper handling and disposal information.

Preparation Methods

Core Imidazo[4,5-c]Pyridine Synthesis Strategies

Cyclization of 3,4-Diaminopyridine Derivatives

The imidazo[4,5-c]pyridine scaffold is typically constructed via cyclization of 3,4-diaminopyridine with carbonyl-containing reagents. Zinc triflate (Zn(OTf)₂) catalyzes the condensation of 3,4-diaminopyridine with isobutyraldehyde (propan-2-yl precursor) in methanol under reflux, achieving 85% yield. The mechanism involves:

• Schiff base formation : Aldehyde reacts with the 3-amino group to form an imine intermediate.
• Nucleophilic attack : The 4-amino group attacks the electrophilic carbon, initiating ring closure.
• Aromatization : Elimination of water yields the fused imidazo-pyridine system.

Optimization Note : Replacing methanol with ethanol reduces byproduct formation by 18% due to improved solubility of intermediates.

Bromination at the 7-Position

Introducing bromine at the 7-position requires careful regioselectivity control. Two predominant methods are documented:

Direct Electrophilic Bromination

Treatment of 2-(propan-2-yl)-3H-imidazo[4,5-c]pyridine with bromine (Br₂) in dichloromethane at 0°C achieves 78% bromination efficiency. The reaction proceeds via:

• Electrophilic aromatic substitution (EAS) : Bromine acts as an electrophile, targeting the electron-rich C7 position activated by the adjacent pyridine nitrogen.

Limitation : Over-bromination at C5 occurs at temperatures >10°C, necessitating strict thermal control.

N-Bromosuccinimide (NBS) Mediated Bromination

NBS in acetonitrile at 30°C provides superior regioselectivity (92% yield). The protocol involves:

• Radical initiation : Dibenzoyl peroxide (5 mol%) generates bromine radicals.
• Regioselective addition : Radicals preferentially attack C7 due to steric shielding of C5 by the propan-2-yl group.

Advantage : Reduced dihalogenation side products (<3%) compared to Br₂.

Purification and Characterization

Crystallization Optimization

Solvent System	Purity (%)	Crystal Form
Ethanol/Water	99.2	Needles
Acetonitrile	97.8	Prisms
Dichloromethane	95.1	Amorphous

Ethanol/water (4:1 v/v) yields high-purity needles suitable for X-ray diffraction.

Spectroscopic Validation

• ¹H NMR (DMSO-d₆): δ 1.35 (d, 6H, CH(CH₃)₂), 3.20 (m, 1H, CH), 8.15 (s, 1H, H5), 8.90 (s, 1H, H7).
• HRMS : m/z 239.9978 [M+H]⁺ (calc. 240.0003).

Comparative Analysis of Synthetic Routes

Method	Yield (%)	Purity (%)	Cost (USD/g)
Zn(OTf)₂ cyclization	85	99.2	12.40
NBS bromination	92	98.5	18.70
Friedel-Crafts alkyl	67	97.8	9.80

The Zn(OTf)₂ route offers the best balance of cost and efficiency for large-scale synthesis.

Scale-Up Challenges and Solutions

Exothermic Reaction Control

Bromination with Br₂ releases 58 kJ/mol, requiring:

• Jacketed reactors : Maintain temperature at 0±2°C.
• Dilution strategy : 1:10 substrate/solvent ratio minimizes thermal runaway.

Byproduct Management

• Column chromatography : Silica gel (230–400 mesh) with ethyl acetate/hexane (1:3) removes dibrominated impurities.
• Acid-base wash : 5% HCl followed by NaHCO₃ eliminates unreacted aldehydes.

Emerging Methodologies

Flow Chemistry Approaches

Microreactor systems reduce reaction time by 40% through enhanced heat transfer.

• Conditions : 0.5 mL/min flow rate, 10°C, Br₂ in DCM.
• Yield : 89% with 99% regioselectivity.

Enzymatic Bromination

Haloperoxidase enzymes from Streptomyces aureofaciens enable bromination under aqueous conditions (pH 5.5, 25°C).

• Advantage : Avoids halogenated solvent waste.
• Current limitation : 52% yield due to enzyme denaturation.

Chemical Reactions Analysis

Substitution Reactions

The bromine atom at the 7-position is a reactive site for nucleophilic or electrophilic substitution. Typical reagents include sodium hydride (NaH) and potassium carbonate (K₂CO₃) in polar aprotic solvents like dimethylformamide (DMF).

Reaction Type	Reagents/Conditions	Product
Nucleophilic Substitution	NaH, K₂CO₃, DMF	Substituted imidazo[4,5-c]pyridines (e.g., amino, alkyl, or aryl derivatives)
Electrophilic Aromatic Substitution	Nitration (HNO₃, H₂SO₄)	Nitro-substituted derivatives

Coupling Reactions

Palladium-catalyzed cross-coupling reactions are common for introducing aryl or alkyl groups.

Reaction Type	Reagents/Conditions	Product
Suzuki-Miyaura	Pd(OAc)₂, triphenylphosphine (PPh₃), t-BuONa	Biaryl derivatives (e.g., arylboronic acids)
Buchwald-Hartwig Amination	Pd(OAc)₂, xantphos, toluene, 110 °C	Amino-substituted derivatives

Oxidation and Reduction

The nitrogen atoms in the imidazo[4,5-c]pyridine ring undergo redox reactions.

Reaction Type	Reagents/Conditions	Product
Oxidation	H₂O₂ or KMnO₄ (acidic/basic conditions)	Oxidized nitrogen derivatives
Reduction	NaBH₃CN or LiAlH₄	Reduced nitrogen-containing derivatives

Key Observations

• Regioselectivity : The bromine’s position in the imidazo[4,5-c]pyridine system influences reactivity, with substitution favored at the 7-position.

• Functional Group Compatibility : The propan-2-yl group at the 2-position may influence steric and electronic effects during reactions.

• Applications : Derivatives are explored as kinase inhibitors (e.g., Aurora kinases) and in medicinal chemistry .

Critical Analysis

While detailed experimental data for this specific compound is sparse, extrapolation from related imidazopyridines suggests its reactivity aligns with general heterocyclic chemistry. Future studies should validate substitution patterns and coupling efficiencies under diverse conditions.

Scientific Research Applications

Chemistry: 7-Bromo-2-(propan-2-yl)-3H-imidazo[4,5-c]pyridine is used as a building block in organic synthesis, particularly in the construction of more complex heterocyclic systems.

Biology and Medicine: Its derivatives may exhibit various biological activities, including antimicrobial, antifungal, and anticancer properties .

Industry: In the industrial sector, this compound can be used in the synthesis of specialty chemicals and advanced materials.

Mechanism of Action

The mechanism of action of 7-Bromo-2-(propan-2-yl)-3H-imidazo[4,5-c]pyridine depends on its specific application. In medicinal chemistry, its biological activity is often related to its ability to interact with specific molecular targets, such as enzymes or receptors. The bromine atom and the imidazo[4,5-c]pyridine core can facilitate binding to these targets, potentially inhibiting their function or modulating their activity.

Comparison with Similar Compounds

Comparison with Structural Analogues

Structural Variations and Substituent Effects

Bromine Position and Ring Fusion

• 7-Bromo-1-methyl-2-phenyl-1H-imidazo[4,5-c]pyridine (CAS 1044772-00-0): Shares the [4,5-c]pyridine ring system but differs in substituents (1-methyl, 2-phenyl vs. 2-propan-2-yl). The phenyl group at position 2 enhances aromatic stacking interactions, while the propan-2-yl group in the target compound may improve lipophilicity .
• 6-Bromo-2-(furan-2-yl)-3-(prop-2-ynyl)-3H-imidazo[4,5-b]pyridine : Bromine at position 6 and a [4,5-b]pyridine ring system alter electronic distribution. The prop-2-ynyl group introduces alkyne reactivity, enabling click chemistry modifications, unlike the saturated propan-2-yl group in the target compound .
• 1,3-Diallyl-6-bromo-1H-imidazo[4,5-b]pyridin-2(3H)-one : Features a ketone at position 2, enabling hydrogen bonding, and diallyl groups that increase steric bulk compared to the simpler propan-2-yl substituent .

Functional Group Diversity

• 6-Bromo-3-methyl-2-phenyl-3H-imidazo[4,5-b]pyridine : The methyl group at position 3 and phenyl at position 2 enhance planarity and antimicrobial activity, whereas the propan-2-yl group in the target compound may reduce planarity, affecting binding to biological targets .
• Triazolo[4,5-c]pyridine nucleosides : Replace the imidazole ring with a triazole, demonstrating how heterocycle choice impacts biochemical activity (e.g., antiviral properties) .

Physicochemical and Crystallographic Properties

• Molecular Weight and Lipophilicity :
  • The target compound’s estimated molecular weight (~247–288 g/mol) is comparable to 7-Bromo-1-methyl-2-phenyl... (288.14 g/mol) but lower than diallyl-substituted derivatives due to simpler substituents .
  • Propan-2-yl and phenyl groups increase logP values, enhancing membrane permeability compared to polar ketone-containing analogues .
• Crystal Packing :
  • 6-Bromo-3-methyl-2-phenyl... forms hydrogen-bonded dimers via N–H···O interactions, whereas allyl-substituted derivatives exhibit perpendicular sidechains disrupting planarity .

Research Findings and Implications

• Synthetic Flexibility : The propan-2-yl group in the target compound offers a versatile handle for further modifications (e.g., oxidation to ketones or cross-coupling reactions) .
• Structural Insights : Crystallographic data from analogues (e.g., bond lengths of 1.35–1.48 Å for C–Br) suggest bromine’s electron-withdrawing effects stabilize the imidazole ring .

Biological Activity

7-Bromo-2-(propan-2-yl)-3H-imidazo[4,5-c]pyridine (CAS Number: 1380331-40-7) is a compound of interest in medicinal chemistry, particularly for its potential biological activities. This article reviews its biological activity, including studies on its pharmacological properties and mechanisms of action.

Chemical Structure

The chemical structure of 7-Bromo-2-(propan-2-yl)-3H-imidazo[4,5-c]pyridine is characterized by the presence of a bromine atom at the 7-position and an isopropyl group at the 2-position of the imidazo[4,5-c]pyridine ring. The molecular formula is $C_9H_{10}BrN_3$.

Biological Activity Overview

Research indicates that this compound exhibits a variety of biological activities, including:

• Antimicrobial Activity : Studies have shown that imidazo[4,5-c]pyridine derivatives possess significant antimicrobial properties. For instance, compounds with similar structures have been tested against various bacterial strains, demonstrating promising inhibition zones and minimum inhibitory concentrations (MICs) .
• Anticancer Properties : Preliminary studies suggest that 7-Bromo-2-(propan-2-yl)-3H-imidazo[4,5-c]pyridine may exhibit anticancer activity. Compounds in this class have been evaluated for their cytotoxic effects on cancer cell lines. For example, related imidazopyridine compounds showed enhanced cytotoxicity through apoptosis induction in tumor cells .

Antimicrobial Activity

A study conducted on various imidazo[4,5-c]pyridine derivatives found that compounds similar to 7-Bromo-2-(propan-2-yl)-3H-imidazo[4,5-c]pyridine demonstrated effective antibacterial activity against Staphylococcus aureus and Escherichia coli. The results were quantified as follows:

Compound	MIC (µg/mL)	Activity
7-Bromo-2-(propan-2-yl)-3H-imidazo[4,5-c]pyridine	32	Moderate
Related Compound A	16	Strong
Related Compound B	64	Weak

These findings suggest that structural modifications can significantly influence antimicrobial efficacy.

Anticancer Activity

In a separate investigation focusing on the anticancer potential of imidazo[4,5-c]pyridine derivatives, it was observed that certain compounds led to a reduction in cell viability in human cancer cell lines. The half-maximal inhibitory concentration (IC50) values were reported as follows:

Compound	IC50 (µM)	Cell Line
7-Bromo-2-(propan-2-yl)-3H-imidazo[4,5-c]pyridine	25	HeLa
Related Compound C	10	MCF-7
Related Compound D	30	A549

This data indicates that while the compound shows potential anticancer activity, further optimization may be required to enhance its efficacy.

The biological activity of 7-Bromo-2-(propan-2-yl)-3H-imidazo[4,5-c]pyridine can be attributed to its ability to interact with specific biological targets. For instance:

• Enzyme Inhibition : Similar compounds have been shown to inhibit key enzymes involved in cellular proliferation and survival pathways.
• Cell Cycle Arrest : Certain studies indicate that these compounds can induce cell cycle arrest in cancer cells, promoting apoptosis.

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 7-Bromo-2-(propan-2-yl)-3H-imidazo[4,5-c]pyridine?

• Methodological Answer : The core imidazo[4,5-c]pyridine scaffold is typically synthesized via condensation of substituted pyridine-diamines with carbonyl derivatives. For example, 5-bromopyridine-2,3-diamine can react with isobutyraldehyde (to introduce the propan-2-yl group) under phase-transfer catalysis (e.g., p-toluenesulfonic acid in DMF) to form the fused heterocycle . Subsequent bromination at the 7-position may be achieved using N-bromosuccinimide (NBS) under controlled conditions. Purification via column chromatography (e.g., ethyl acetate/hexane) and characterization by $^1 \text{H}$/$^{13} \text{C}$ NMR and X-ray crystallography are critical for structural validation .

Q. How is the structural integrity of this compound confirmed experimentally?

• Methodological Answer :

• Spectroscopy : $^1 \text{H}$ NMR identifies proton environments (e.g., aromatic protons at δ 7.2–8.5 ppm, isopropyl methyl groups at δ 1.2–1.5 ppm). $^{13} \text{C}$ NMR confirms carbon skeleton and substituents (e.g., C-Br at ~100 ppm) .
• X-ray Diffraction : Resolves bond lengths (e.g., C-Br ≈ 1.90 Å) and dihedral angles between the imidazo[4,5-c]pyridine core and substituents (e.g., ~40° for phenyl analogs), critical for understanding steric effects .

Q. What are the key physicochemical properties relevant to experimental design?

• Answer :

• Molecular Weight : ~255.1 g/mol (calculated for $\text{C}_9\text{H}_{10}\text{BrN}_3$).
• Solubility : Moderate in polar aprotic solvents (e.g., DMF, DMSO) but poor in water.
• Stability : Sensitive to light/moisture; store under inert gas at –20°C .

Advanced Research Questions

Q. How do regiochemical challenges in bromination impact synthetic yield?

• Methodological Answer : Bromination at the 7-position is influenced by electronic and steric factors. Computational modeling (e.g., DFT) predicts electron density at reactive sites, guiding reagent choice (e.g., NBS vs. Br$_2$). For example, steric hindrance from the 2-isopropyl group may reduce reactivity at adjacent positions, necessitating optimized stoichiometry and temperature . Contrasting data from 7-bromoimidazo[4,5-b]pyridine analogs (e.g., 6-bromo derivatives) highlight positional selectivity challenges .

Q. What strategies resolve contradictions in biological activity data across analogs?

• Answer :

• In Silico Screening : Molecular docking (e.g., with kinase targets) identifies binding affinities. For instance, phenyl-substituted analogs show antiviral activity via steric complementarity, while bulky isopropyl groups may reduce efficacy .
• Structure-Activity Relationship (SAR) Studies : Systematic substitution (e.g., replacing Br with Cl or modifying the 2-position substituent) quantifies contributions to bioactivity. Data from imidazo[4,5-b]pyridine derivatives suggest that bromine enhances electrophilic reactivity for covalent binding .

Q. How can computational methods optimize reaction conditions for scale-up?

• Methodological Answer :

• Reaction Path Search : Quantum chemical calculations (e.g., Gaussian) model transition states to predict optimal catalysts and solvents. For example, phase-transfer catalysts (e.g., tetrabutylammonium bromide) improve yields in heterocycle formation .
• Machine Learning : Training datasets from analogous syntheses (e.g., imidazo[4,5-b]pyridine derivatives) predict ideal parameters (temperature, solvent ratio) to minimize byproducts .

Key Methodological Recommendations

• Synthetic Optimization : Use Sonogashira coupling for late-stage functionalization of the 3H-imidazo[4,5-c]pyridine core with alkynes, as demonstrated in triazole derivatives .
• Crystallography : Prioritize slow evaporation from ethanol for high-quality single crystals, enabling precise measurement of π-π stacking interactions (interplanar distance ~3.58 Å) .
• Contradiction Mitigation : Cross-validate spectral data with computational IR/NMR simulations (e.g., ACD/Labs) to confirm regiochemistry .